Cas no 51250-90-9 ((4-Chloro-3-nitrophenyl)acetonitrile)

• Product Name: (4-Chloro-3-nitrophenyl)acetonitrile
• CAS No: 51250-90-9
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD03195935
• CID: 2906684
• PubChem ID: 1516269
• Update Time: 2025-04-21

(4-Chloro-3-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-?chloro-?3-?nitro-
• Benzeneacetonitrile, 4-​chloro-​3-​nitro-
• (4-Chloro-3-nitrophenyl)acetonitrile
• EN300-1967077
• Benzeneacetonitrile, 4-chloro-3-nitro-
• 51250-90-9
• 4-Chloro-3-nitrophenylacetonitrile
• AKOS003293125
• LS-08631
• ALBB-025567
• 2-(4-chloro-3-nitrophenyl)acetonitrile
• MFCD03195935
• CS-0268780
• H35206

• MDL： MFCD03195935
• Inchi： 1S/C8H5ClN2O2/c9-7-2-1-6(3-4-10)5-8(7)11(12)13/h1-2,5H,3H2
• InChI Key： QPAQAMJCBZXCGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC#N)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes